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Cat. No.: B12062607 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, essential guidance on

the safe handling, use, and disposal of L-Tyrosine-¹⁷O, a stable isotope-labeled amino acid.

Adherence to these procedures will minimize risks and ensure the integrity of your research.

Hazard Assessment and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) for L-Tyrosine classify it as non-hazardous, others

indicate that it can be a skin, eye, and respiratory irritant.[1][2] Due to these conflicting reports,

it is prudent to handle L-Tyrosine-¹⁷O as a potentially hazardous compound. The primary risks

associated with handling powdered chemicals like L-Tyrosine-¹⁷O are inhalation of airborne

particles and direct contact with skin and eyes.

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling L-Tyrosine-¹⁷O.
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PPE Component Specification Purpose

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from dust and

splashes.

Hand Protection Nitrile gloves.
Prevents skin contact with the

chemical.

Body Protection A standard laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Recommended when handling

large quantities or when there

is a risk of dust generation.

Use a NIOSH-approved

respirator.

Prevents inhalation of fine

particles.

At a minimum, a lab coat, gloves, and protective eyewear should be worn when handling

hazardous substances in the laboratory.[3]

Operational Plan: Step-by-Step Handling Protocol
Following a systematic workflow is crucial for minimizing exposure and preventing

contamination.

1. Preparation:

Before handling, ensure that the work area, typically a chemical fume hood or a well-

ventilated space, is clean and uncluttered.

Assemble all necessary equipment, including spatulas, weighing paper, and containers.

Verify that an eyewash station and safety shower are readily accessible.[2]

2. Weighing and Aliquoting:

Perform all weighing and aliquoting of L-Tyrosine-¹⁷O powder inside a chemical fume hood to

minimize inhalation risk.
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Use anti-static weighing dishes to prevent the powder from scattering.

Handle the powder gently to avoid creating dust.

3. Dissolving:

When preparing solutions, add the L-Tyrosine-¹⁷O powder to the solvent slowly.

If the solvent is volatile or the solution process generates aerosols, perform this step in a

fume hood.

4. Experimental Use:

Clearly label all containers with the chemical name ("L-Tyrosine-¹⁷O"), concentration, and

date of preparation.

When using in cell culture, such as in Stable Isotope Labeling by Amino Acids in Cell Culture

(SILAC), follow established sterile techniques to prevent contamination of your experiment.

The following diagram illustrates the standard operational workflow for handling L-Tyrosine-¹⁷O.
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Standard operational workflow for handling L-Tyrosine-¹⁷O.
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Disposal Plan
Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

1. Waste Segregation:

Do not mix L-Tyrosine-¹⁷O waste with non-hazardous waste.

Collect all solid waste, including contaminated gloves, weighing paper, and empty

containers, in a designated, clearly labeled hazardous waste container.

2. Liquid Waste:

Collect liquid waste containing L-Tyrosine-¹⁷O in a separate, labeled hazardous waste

container.

While some non-hazardous amino acid solutions may be suitable for drain disposal after

neutralization and dilution, it is best to err on the side of caution with L-Tyrosine-¹⁷O due to

the conflicting hazard information.

3. Final Disposal:

All waste containers must be properly labeled with the contents and associated hazards.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.

By adhering to these guidelines, you can ensure a safe and efficient research environment

when working with L-Tyrosine-¹⁷O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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